Cas no 433967-28-3 (VU 0357121)

VU 0357121 structure
Product name:VU 0357121
VU 0357121 Chemical and Physical Properties
Names and Identifiers
-
- VU 0357121
- 4-Butoxy-N-(2,4-difluorophenyl)benzamide
- AC1M56E3
- cc-377
- CHEMBL2151790
- MolPort-002-231-467
- STK141753
- VU-0357121
- 4-Butoxy-N-(2,4-difluorophenyl)-benzamide
- VU0357121
- Cambridge id 6991768
- MLS006011793
- GTPL6399
- HMS3656J10
- BCP04788
- BDBM50392425
- s2795
- AM81242
- AK251371
- SMR004703483
- Y0475
- VU0 357121
- SW219666-1
- Benzamide, 4-but
- Benzamide, 4-butoxy-N-(2,4-difluorophenyl)-
- VU0357121, >=98% (HPLC)
-
- MDL: MFCD03243692
- Inchi: 1S/C17H17F2NO2/c1-2-3-10-22-14-7-4-12(5-8-14)17(21)20-16-9-6-13(18)11-15(16)19/h4-9,11H,2-3,10H2,1H3,(H,20,21)
- InChI Key: AHCYOTLTLQTPSU-UHFFFAOYSA-N
- SMILES: FC1C([H])=C(C([H])=C([H])C=1N([H])C(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 346
- Topological Polar Surface Area: 38.3
Experimental Properties
- Density: 1.220
- Solubility: DMSO: ≥18mg/mL
VU 0357121 Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H410
- Warning Statement: P273-P501
- Hazardous Material transportation number:UN 3077 9 / PGIII
- WGK Germany:3
- Hazard Category Code: 50/53
- Safety Instruction: 60-61
-
Hazardous Material Identification:
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- PackingGroup:Ⅲ
- HazardClass:9
VU 0357121 Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB479319-100 mg |
4-Butoxy-N-(2,4-difluorophenyl)benzamide; . |
433967-28-3 | 100MG |
€239.80 | 2022-08-31 | ||
Ambeed | A198314-1g |
4-Butoxy-N-(2,4-difluorophenyl)benzamide |
433967-28-3 | 99% | 1g |
$437.0 | 2025-02-20 | |
MedChemExpress | HY-15393-10mM*1mLinDMSO |
VU 0357121 |
433967-28-3 | 99.85% | 10mM*1mLinDMSO |
¥921 | 2022-02-25 | |
eNovation Chemicals LLC | D388263-50mg |
4-butoxy-N-(2,4-difluorophenyl)benzamide |
433967-28-3 | 98% | 50mg |
$480 | 2024-05-24 | |
Ambeed | A198314-50mg |
4-Butoxy-N-(2,4-difluorophenyl)benzamide |
433967-28-3 | 99% | 50mg |
$58.0 | 2025-02-20 | |
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T6725-50mg |
VU 0357121 |
433967-28-3 | 99.99% | 50mg |
¥ 2921 | 2023-09-07 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | V129515-10mg |
VU 0357121 |
433967-28-3 | ≥98% | 10mg |
¥579.90 | 2023-08-31 | |
TRC | V787550-50mg |
VU 0357121 |
433967-28-3 | 50mg |
$282.00 | 2023-05-17 | ||
DC Chemicals | DC1016-1 g |
VU-0357121(VU0357121) |
433967-28-3 | 99% | 1g |
$1200.0 | 2022-02-28 | |
MedChemExpress | HY-15393-50mg |
VU 0357121 |
433967-28-3 | 99.97% | 50mg |
¥3534 | 2024-04-18 |
VU 0357121 Related Literature
-
Yueyang Weng,Dongyan Deng,Lichun Zhang,Yingying Su,Yi Lv Anal. Methods, 2016,8, 7816-7823
-
Boris Buchroithner,Delara Hartmann,Sandra Mayr,Yoo Jin Oh,Dmitry Sivun,Andreas Karner,Bianca Buchegger,Thomas Griesser,Peter Hinterdorfer,Thomas A. Klar,Jaroslaw Jacak Nanoscale Adv., 2020,2, 2422-2428
-
Da-Young Kang,Sunbok Lee,Jun Hyuk Moon RSC Adv., 2014,4, 32348-32352
-
Wonjin Jo,Do Hyun Kim,Jeong Sim Lee,Heon Ju Lee,Myoung-Woon Moon RSC Adv., 2014,4, 31764-31770
-
S. Hristova,G. Dobrikov,F. S. Kamounah,S. Kawauchi,P. E. Hansen,V. Deneva,D. Nedeltcheva,L. Antonov RSC Adv., 2015,5, 102495-102507
-
6. A 2D metal–organic framework/reduced graphene oxide heterostructure for supercapacitor applicationLemu Girma Beka,Xiangrui Bu,Xin Li,Xiaoli Wang,Chuanyu Han,Weihua Liu RSC Adv., 2019,9, 36123-36135
-
Tian Li,Dan-Dan Zhi,Zi-Hao Guo,Jin-Zhe Li,Yao Chen,Fan-Bin Meng Green Chem., 2022,24, 647-674
-
Juan-Ramón Jiménez,Akira Sugahara,Masashi Okubo,Atsuo Yamada,Lise-Marie Chamoreau,Laurent Lisnard,Rodrigue Lescouëzec Chem. Commun., 2018,54, 5189-5192
-
Caihua Ding,Dong Yan,Yongjie Zhao,Yuzhen Zhao,Heping Zhou,Jingbo Li,Haibo Jin Phys. Chem. Chem. Phys., 2016,18, 25879-25886
433967-28-3 (VU 0357121) Related Products
- 1782591-03-0(N-(azepan-2-yl)methyl-2-methylpropanamide)
- 70399-02-9(1-Bromo-4-(propane-2-sulfonyl)benzene)
- 2227900-42-5((2S)-2-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid)
- 1098652-28-8(5-Bromo-3-ethyl-6-methylpyridin-2-amine)
- 1342977-40-5(2-chloro-6-fluoro-N-methylbenzamide)
- 2866335-47-7(5-Bromo-1,6-dihydro-6-oxo-3-pyridinesulfonyl fluoride)
- 2166701-96-6((3,3-dimethyloxolan-2-yl)methanesulfonyl chloride)
- 1805471-53-7(5-Bromomethyl-3-nitro-2-(trifluoromethyl)pyridine)
- 338781-90-1(1-[3,5-BIS(TRIFLUOROMETHYL)BENZYL]-N-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE)
- 1353997-17-7((R)-3-Iodopyrrolidine hydrochloride)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:433967-28-3)VU 0357121

Purity:99%/99%
Quantity:250mg/1g
Price ($):157.0/393.0